Cas no 153659-43-9 (3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 153659-43-9
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD05237677
• CID: 1037777
• PubChem ID: 1081818
• Update Time: 2025-11-01

3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde
• 3-Fluoro-4-pyrrolidin-1-yl-benzaldehyde
• 3-Fluoro-4-(1-pyrrolidinyl)benzaldehyde
• DB-348202
• SCHEMBL15094164
• DTXSID30360129
• SMR000121374
• MFCD05237677
• AKOS000103654
• 3-fluoro-4-pyrrolidin-1-ylbenzaldehyde
• CHEMBL1322630
• CS-0117371
• 153659-43-9
• BS-27510
• HMS2334I21
• MLS000528899

• MDL： MFCD05237677
• Inchi： 1S/C11H12FNO/c12-10-7-9(8-14)3-4-11(10)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2
• InChI Key： DAPLSJXIJFYSAC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1N1CCCC1

Computed Properties

• Exact Mass: 193.09000
• Monoisotopic Mass: 193.090292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.30340

3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde

Recent Advances in the Application of 3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde (CAS: 153659-43-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde (CAS: 153659-43-9) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This aromatic aldehyde derivative, featuring both fluorine substitution and a pyrrolidine moiety, has demonstrated remarkable versatility in medicinal chemistry applications. Recent studies highlight its growing importance as a building block for the development of novel bioactive molecules, particularly in the areas of kinase inhibitors and GPCR-targeting compounds.

Structural analyses of 153659-43-9 reveal that the electron-withdrawing fluorine atom at the 3-position and the electron-donating pyrrolidine group at the 4-position create a unique electronic environment that facilitates diverse chemical transformations. This molecular architecture has been exploited in several synthetic routes to produce pharmacologically active compounds. The aldehyde functionality serves as a crucial handle for subsequent derivatization through condensation, reductive amination, or nucleophilic addition reactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde as a key precursor in the development of selective JAK3 inhibitors. The compound's ability to maintain optimal spatial orientation of pharmacophores while improving metabolic stability was particularly noted. The resulting inhibitors showed enhanced selectivity profiles compared to previous generations, with IC50 values in the low nanomolar range against JAK3 while maintaining >100-fold selectivity over other JAK isoforms.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where this aldehyde served as the starting material for novel dopamine D3 receptor partial agonists. The fluorine atom was found to play a critical role in modulating the compound's binding affinity and pharmacokinetic properties. Molecular docking studies demonstrated that the pyrrolidine nitrogen forms a key hydrogen bond with Asp110 in the D3 receptor binding pocket, while the fluorine atom contributes to enhanced blood-brain barrier penetration.

Recent synthetic methodology developments have expanded the utility of 153659-43-9. A 2024 Nature Protocols paper described a microwave-assisted, one-pot procedure for converting this aldehyde into various heterocyclic scaffolds, including quinazolines and benzimidazoles, with significantly improved yields (75-92%) compared to traditional methods. This advancement has accelerated the exploration of structure-activity relationships in several drug discovery programs.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also gained attention. Its structural features enable efficient linker attachment while maintaining favorable physicochemical properties. A recent ACS Chemical Biology publication highlighted its use in developing BRD4-targeting PROTACs, where the aldehyde was converted to an amine handle for conjugation to E3 ligase ligands.

From a safety and scalability perspective, recent process chemistry studies have addressed the challenges in large-scale production of 153659-43-9. A 2023 Organic Process Research & Development article detailed an improved synthetic route starting from 4-fluoro-3-nitrobenzaldehyde, achieving an overall yield of 68% with excellent purity (>99.5%) while minimizing hazardous byproducts. These developments have made the compound more accessible for both academic and industrial research applications.

Looking forward, the unique properties of 3-Fluoro-4-(pyrrolidin-1-yl)benzaldehyde position it as a valuable tool in emerging areas such as covalent inhibitor design and targeted protein degradation. Ongoing research is exploring its potential in creating reversible covalent inhibitors through formation of imine or oxime linkages with target proteins. The compound's versatility and demonstrated success in multiple therapeutic areas suggest it will remain an important building block in medicinal chemistry for years to come.